Cas no 89878-36-4 (Benzene, 1-[[3-(4-methylphenyl)-2-propynyl]oxy]-4-phenoxy-)
89878-36-4 structure
Product Name:Benzene, 1-[[3-(4-methylphenyl)-2-propynyl]oxy]-4-phenoxy-
CAS No:89878-36-4
MF:C22H18O2
MW:314.377126216888
CID:586145
PubChem ID:13313456
Update Time:2025-04-19
Benzene, 1-[[3-(4-methylphenyl)-2-propynyl]oxy]-4-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[[3-(4-methylphenyl)-2-propynyl]oxy]-4-phenoxy-
- 1-methyl-4-[3-(4-phenoxyphenoxy)prop-1-ynyl]benzene
- SCHEMBL10834137
- 89878-36-4
- DTXSID20536396
- 1-Methyl-4-[3-(4-phenoxyphenoxy)prop-1-yn-1-yl]benzene
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- Inchi: 1S/C22H18O2/c1-18-9-11-19(12-10-18)6-5-17-23-20-13-15-22(16-14-20)24-21-7-3-2-4-8-21/h2-4,7-16H,17H2,1H3
- InChI Key: IDBBXRVRYDJIHT-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)OCC#CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 314.130679813g/mol
- Monoisotopic Mass: 314.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 18.5Ų
Benzene, 1-[[3-(4-methylphenyl)-2-propynyl]oxy]-4-phenoxy- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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